Cas no 643-65-2 (3-Methylbenzophenone)

3-Methylbenzophenone Properties

Names and Identifiers

• Phenyl(m-tolyl)methanone
• Phenyl m-tolyl ketone
• m-Methyl Acetophenone
• 2-Phenylacetoacetbenzene
• 3-Methylbenzophenone
• (3-methylphenyl)-phenylmethanone
• Phenyl 3-tolyl ketone
• 3-Methyl-benzophenone
• Benzophenone, 3-methyl-
• Methanone, (3-methylphenyl)phenyl-
• URBLVRAVOIVZFJ-UHFFFAOYSA-N
• 7292QZ59E1
• 3-methylphenyl phenyl ketone
• 3-Benzoyltoluene
• m-Methylbenzophenone
• zlchem 905
• 3-methyl benzophenone
• phenyl-m-tolyl-methanone
• m-tolyl(phenyl)methanone
• 3-Methylbenzo
• AC-13761
• W-104847
• 3-Methylbenzophenone, 99%
• D71224
• AS-58228
• M1247
• MFCD00008535
• (3-Methylphenyl)(phenyl)methanone
• SCHEMBL81347
• FT-0616128
• (3-Methylphenyl)(phenyl)methanone #
• AKOS009158699
• InChI=1/C14H12O/c1-11-6-5-9-13(10-11)14(15)12-7-3-2-4-8-12/h2-10H,1H3
• 643-65-2
• CS-0153232
• SY048910
• NS00022616
• URBLVRAVOIVZFJ-UHFFFAOYSA-
• EINECS 211-401-7
• DTXSID40214528
• Q27266051
• (3-Methylphenyl)phenylmethanone
• UNII-7292QZ59E1
• +Expand

• MDL： MFCD00008535
• InChIKey： URBLVRAVOIVZFJ-UHFFFAOYSA-N
• Inchi： 1S/C14H12O/c1-11-6-5-9-13(10-11)14(15)12-7-3-2-4-8-12/h2-10H,1H3
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H]
• BRN： 2045488

Computed Properties

• Exact Mass: 196.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 196.089
• Heavy Atom Count: 15
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.22600
• PSA: 17.07000
• Refractive Index: 1.597-1.599
• Water Partition Coefficient: Insoluble
• Boiling Point: 316°C(lit.)
• Melting Point: 2°C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: >230 °F
• Solubility: Difficult to mix.
• Color/Form: Colorless viscous liquid.
• Solubility: Insoluble in water.
• Density: 1.095

3-Methylbenzophenone Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Storage Condition：Store at 4 ℃, better at -4 ℃
• Risk Phrases： S24/25: prevent skin and eye contact.
• Signal Word：warning

3-Methylbenzophenone Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone